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Compound of Interest

Compound Name: Haloxyfop-P

Cat. No.: B166194

This guide provides a detailed, objective comparison of the environmental impact of two widely
used post-emergence graminicides, Haloxyfop-P and Clethodim. Both herbicides belong to the
cyclohexanedione and aryloxyphenoxypropionate families, respectively, and share a common
mode of action. However, their distinct chemical structures lead to significant differences in
their environmental fate, persistence, and ecotoxicity. This analysis, supported by experimental
data, is intended for researchers, scientists, and environmental professionals.

Physicochemical Properties

The environmental behavior of a pesticide is heavily influenced by its fundamental
physicochemical properties. Haloxyfop-P, in its commercial form as a methyl ester, is more
lipophilic than Clethodim, as indicated by its higher octanol-water partition coefficient (Log P).
[1] However, this ester is rapidly hydrolyzed to its acid form, which has different properties.[1][2]
Clethodim exhibits higher water solubility, which can influence its mobility in the environment.[3]
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Property Haloxyfop-P-methyl Clethodim
Log P (Octanol-Water Partition 4.0[1] 4.51 (indicates moderate fat
Coefficient) ' solubility)[4]
Water Solubility Slightly soluble[1] 29 mg/L[3]

<1x10~7 mm Hg (low volatility)
Vapor Pressure 2.6 x 1073 Pa (at 20°C)[1] )
Dissociation Constant (pKa) Not specified 4.62[3]

Mechanism of Action

Both Haloxyfop-P and Clethodim are selective, systemic herbicides that function by inhibiting
the enzyme Acetyl-CoA carboxylase (ACCase).[1][5][6] This enzyme is critical for the
biosynthesis of fatty acids, which are essential components of plant cell membranes. By
blocking ACCase, these herbicides disrupt the formation of lipids, leading to the breakdown of
cell membranes and ultimately, the death of susceptible grass species.[7][8] Dicotyledonous
(broadleaf) plants are generally not affected.[9]
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1. Prepare Soil Samples
(Sieved, Moisture-Adjusted)
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3. Incubate in Dark
(Constant Temp & Moisture)

4. Sample at Time Intervals

5. Solvent Extraction of Residues

6. Analysis (HPLC, LC-MS)
(Quantify Parent & Metabolites)

7. Calculate DT50 & Identify Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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